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Compound of Interest

Methyl ethyl ketone
Compound Name: _
semicarbazone

Cat. No.: B13754356

Methyl Ethyl Ketone Semicarbazone: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
methyl ethyl ketone semicarbazone (MEKSC). It includes a summary of its key
characteristics, detailed experimental protocols for its synthesis and characterization, and
visual representations of the underlying chemical processes. This document is intended to be a
valuable resource for professionals in research, science, and drug development who are
working with or interested in this compound.

Physical and Chemical Properties

Methyl ethyl ketone semicarbazone is the product of a condensation reaction between
methyl ethyl ketone (MEK) and semicarbazide. It is a solid at room temperature and exhibits
solubility in polar solvents.[1]

Quantitative Data

The following tables summarize the key physical and chemical properties of methyl ethyl
ketone semicarbazone and its parent ketone, methyl ethyl ketone.
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Table 1: Physical and Chemical Properties of Methyl Ethyl Ketone Semicarbazone

Property Value Reference(s)
IUPAC Name [(E)-butan-2-ylideneaminolurea  [1]

CAS Number 624-46-4 [2][3]
Molecular Formula CsH11NsO [2][3]
Molecular Weight 129.16 g/mol [1]

Melting Point 140 °C [2]

Boiling Point 239.23 °C (rough estimate) [3]
Appearance Solid [1]

- Soluble in polar solvents like
Solubility [1]
ethanol and water.

Table 2: Physical and Chemical Properties of Methyl Ethyl Ketone

Property Value Reference(s)
CAS Number 78-93-3 [4]
Molecular Formula CaHsO [4]
Molecular Weight 72.11 g/mol [4]
Melting Point -86 °C [5]
Boiling Point 80 °C [5]
Density 0.805 g/mL at 20 °C [4]
Solubility in Water 29 g/100 mL at 20 °C [5]
Appearance Colorless liquid [4]

Experimental Protocols
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This section outlines the detailed methodologies for the synthesis and characterization of
methyl ethyl ketone semicarbazone.

Synthesis of Methyl Ethyl Ketone Semicarbazone

This protocol is based on the general procedure for the synthesis of semicarbazones from
ketones.[3]

Materials:

e Semicarbazide hydrochloride

e Anhydrous sodium acetate

» Ethanol

o Methyl ethyl ketone (2-butanone)
» Round-bottom flask

» Reflux condenser

e Heating mantle

« Filtration apparatus (e.g., Bichner funnel)
e Cold ethanol for washing

e Vacuum oven

Procedure:

o To a stirring suspension of semicarbazide hydrochloride (1.00 eq.) in ethanol, add anhydrous
sodium acetate (1.30 eq.).

o Heat the resulting suspension to reflux and stir for 1 hour.

« Filter the suspension while hot and transfer the filtrate to a new flask.
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o Add methyl ethyl ketone (0.90 eq.) to the filtrate.
e Heat the reaction mixture to reflux and stir for 2 hours.

 Allow the reaction to cool to room temperature and let it stand overnight to facilitate
precipitation.

« Filter the resulting suspension and wash the solid product with cold ethanol (3 x 50 mL).

o Collect the solid and dry it under reduced pressure in a vacuum oven at 60 °C to yield the
final product.

Purification by Recrystallization

If further purification is necessary, the crude methyl ethyl ketone semicarbazone can be
recrystallized.[6]

Materials:

Crude methyl ethyl ketone semicarbazone

Ethanol

Water

Erlenmeyer flask

Hot plate

Ice bath

Filtration apparatus
Procedure:

¢ Dissolve the crude semicarbazone derivative in a minimal amount of hot ethanol in an
Erlenmeyer flask.

o Slowly add hot water to the solution until it becomes slightly turbid.
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e If turbidity persists, add a small amount of hot ethanol until the solution becomes clear again.
¢ Allow the solution to cool slowly to room temperature.

o Further cool the flask in an ice bath to maximize crystal formation.

o Collect the purified crystals by filtration and wash with a cold ethanol/water mixture.

e Dry the crystals, and the success of the recrystallization can be verified by measuring the
melting point.[6]

Characterization

The synthesized methyl ethyl ketone semicarbazone can be characterized using various
spectroscopic techniques.

 Infrared (IR) Spectroscopy: An FT-IR spectrum will reveal key functional groups. Expected
characteristic peaks include N-H stretching (urea) in the range of 3200-3400 cm~1, C=0
stretching (amide) between 1660-1680 cm~1, and C=N stretching (imine) from 1590-1610
cm~1[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show signals corresponding to the
ethyl group (a quartet and a triplet), the methyl group attached to the imine carbon (a
singlet), and the N-H protons of the semicarbazide moiety (broad signals).

o 13C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of
the urea, the imine carbon, and the carbons of the methyl and ethyl groups. A reference to
a 13C NMR spectrum for this compound exists in the literature.[7]

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak. Common
fragmentation patterns for semicarbazones involve the initial loss of HNCO, NH2CONHz, or
NH2CONH.[8] For ketones, major fragmentation occurs via cleavage of the C-C bonds
adjacent to the carbonyl group.[9]

Visualizations
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The following diagrams illustrate the key chemical processes involved with methyl ethyl
ketone semicarbazone.
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Caption: Synthesis of Methyl Ethyl Ketone Semicarbazone.
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Caption: Experimental Workflow for MEKSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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